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Compound of Interest

Compound Name: 5-Isothiazoleacetic acid
CAS No.: 10271-84-8
Cat. No.: B3374640
Get Quote
. J

Document Control:
e Chemical Family: Heteroaryl Acetic Acids / Isothiazoles

e Primary CAS Anchor: 10284-40-9 (3-methyl analog reference); Unsubstituted form
(Theoretical/Rare)

¢ Risk Profile: Irritant / Corrosive / Hygroscopic

Part 1: Chemical Identity & Strategic Hazard
Assessment
The Molecule

5-Isothiazoleacetic acid is a bifunctional scaffold featuring a polar carboxylic acid tail and an
aromatic isothiazole core. Unlike its isomer thiazole (1,3-position), the isothiazole (1,2-position)
contains a weak Nitrogen-Sulfur (N-S) bond. This structural nuance dictates both its reactivity
and its specific handling risks.
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e Molecular Formula:

(Unsubstituted) /
(3-Methyl analog)

e Physical State: Off-white to pale yellow crystalline solid.

o Acidity (pKa): Estimated ~3.8—4.2 (Carboxylic acid). The isothiazole ring is electron-
withdrawing, slightly increasing acidity compared to phenylacetic acid.

GHS Hazard Classification (Validated by Analog Data)

While specific toxicological data for the unsubstituted form is limited, data from the 3-methyl
analog (CAS 10284-40-9) and Isothiazole-5-carboxylic acid (CAS 10271-85-9) confirm the
following GHS classification:

Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin
_ o Cat 2 o WARNING
Corrosion/Irritation irritation.[1]
Serious Eye H319: Causes serious
o Cat 2A o WARNING
Damage/Irritation eye irritation.[1]
STOT - Single H335: May cause
Cat3 _ o WARNING
Exposure respiratory irritation.[1]

Critical Safety Note: Although classified as an Irritant, the presence of the N-S bond means that

thermal decomposition can release Sulfur Oxides (

) and Nitrogen Oxides (

). In a fire scenario, the hazard profile escalates from "Irritant” to "Toxic Inhalation Hazard."

Part 2: Strategic Handling & Storage Protocols[2]
The "Inert-First" Storage Protocol

Isothiazoles are generally stable, but the acetic acid side chain can be hygroscopic, and the N-
S bond is sensitive to light and strong reduction.
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o Atmosphere: Store under Argon or Nitrogen. Oxygen is not an immediate threat, but
moisture will cause caking and potential hydrolysis over years.

o Temperature: Refrigerate at 2°C to 8°C.

» Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
corrosion from the acidic moiety.

Solubilization & Experimental Workflow

Solubility Profile:
e High: DMSO, DMF, Methanol, 1M NaOH (forms salt).
e Low: Hexanes, Toluene, cold Water (unless pH adjusted).

Senior Scientist Insight: When preparing stock solutions, avoid using unbuffered water. The
acidity will drop the pH, potentially affecting downstream biological assays. Always buffer to pH
7.4 immediately if used for cell culture.

Visualization: Safe Handling Decision Matrix

The following diagram outlines the decision logic for handling 5-lsothiazoleacetic acid from
storage to disposal, emphasizing the prevention of N-S bond cleavage.
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Start: 5-Isothiazoleacetic Acid Solid
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:
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Strong Base (>1M NaOH)
RISK: Ring Cleavage
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Waste Disposal
(Segregate: Acidic/Organic)
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Figure 1: Operational workflow for solubilization and handling. Note the critical warning against
strong bases which may degrade the isothiazole ring.

Part 3: Emergency Response & Reactivity[2]
Firefighting & Decomposition

In the event of a fire, standard dry chemical or

extinguishers are appropriate. However, the smoke toxicity is the primary concern.
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o Decomposition Products:

e Action: Firefighters must wear full SCBA. Do not inhale smoke.[2]

Accidental Release (Spill Protocol)

o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Wear double nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use a
P100 respirator.

» Neutralization:
o Cover the spill with a weak base (Sodium Carbonate or Sodium Bicarbonate).
o Why? This neutralizes the carboxylic acid group, reducing volatility and irritation potential.

o Cleanup: Sweep up the neutralized solid (now a salt) into a chemical waste container. Clean
the surface with water and soap.[2][3][4]

Chemical Incompatibilities

» Strong Reducing Agents (e.g.,

, Raney Ni): Will cleave the N-S bond, destroying the ring and releasing sulfides.

o Strong Oxidizers: May oxidize the sulfur or the methylene group.

e Acid Chlorides: Compatible, often used to convert the acid to an acyl chloride for coupling.

Part 4: Synthesis & Reactivity Visualization
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To understand the safety constraints, one must understand the molecule's "soft spots.” The
diagram below illustrates the chemical vulnerability of the scaffold.

Carboxylic Acid (-COOH)
Reactivity: Standard Coupling

Amide Coupling / Esterification

Vulnerable to Raney Ni/H2 > N-S Bond (Isothiazole Ring)
Enolizable (Weakly) Reactivity: Reductive Cleavage

5-Isothiazoleacetic Acid

C-5 Methylene (-CH2-)
Reactivity: Deprotonation

Click to download full resolution via product page

Figure 2: Reactivity map highlighting the stability of the acid group versus the vulnerability of
the N-S bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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